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Compound of Interest

Compound Name: Aluminum potassium sulfate

Cat. No.: B1171926 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of aluminum potassium
sulfate (also known as potassium alum) in a variety of common solvents. The information

contained herein is intended to be a valuable resource for researchers, scientists, and

professionals in the field of drug development who require precise solubility data for

formulation, purification, and other laboratory applications.

Executive Summary
Aluminum potassium sulfate, with the chemical formula KAl(SO₄)₂·12H₂O, is a hydrated

double salt that is widely utilized in various industrial and pharmaceutical applications.[1][2] A

thorough understanding of its solubility characteristics is paramount for its effective use. This

document outlines the solubility of aluminum potassium sulfate in water at various

temperatures, as well as in several organic solvents. It also provides detailed experimental

protocols for determining solubility and visual diagrams to illustrate key processes.

Solubility Data
The solubility of a substance is defined as the maximum amount of that substance that can be

dissolved in a given amount of solvent at a specific temperature and pressure.[3] The following

tables summarize the quantitative and qualitative solubility data for aluminum potassium
sulfate in different solvents.
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Solubility in Water
The solubility of aluminum potassium sulfate in water is highly dependent on temperature,

increasing significantly as the temperature rises.[4][5][6] This property is crucial for processes

such as recrystallization for purification.

Temperature (°C) Solubility ( g/100 g H₂O)

0 2.96 - 3.00[7]

10 6.01

20 5.90 - 6.01[7][8]

25 13.3 (approx. 1g in 7.5ml)[9][10][11]

30 8.39 - 13.6[12]

40 11.7[12]

50 17.0 - 33.3[12]

60 24.75[12]

90 109[7][8]

100
Very soluble (approx. 1g in 0.3-1ml)[9][10][11]

[13][14]

Solubility in Organic Solvents
Aluminum potassium sulfate exhibits limited to no solubility in most common organic

solvents.
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Solvent Solubility

Ethanol
Practically insoluble/Insoluble[1][7][9][10][11][13]

[14][15][16][17]

Methanol Soluble (38.22 g/L at 25°C)[11]

Glycerol Soluble/Freely Soluble[7][10][13][14][15][16][18]

Acetone Insoluble[8][14]

Experimental Protocols
The following sections detail the methodologies for determining the solubility of aluminum
potassium sulfate.

General Experimental Workflow for Solubility
Determination
The following diagram illustrates a typical workflow for determining the solubility of a compound

like aluminum potassium sulfate.
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1. Preparation of Saturated Solution

2. Equilibration at Constant Temperature

Incubate

3. Separation of Solid and Liquid Phases

Filter/Centrifuge

4. Analysis of Solute Concentration

Analyze Supernatant/Filtrate

5. Data Calculation and Reporting

Calculate g/100g solvent

Click to download full resolution via product page

Caption: General workflow for solubility determination.

Protocol for Determining Solubility in Water at Various
Temperatures
This protocol describes the isothermal method for determining the solubility of aluminum
potassium sulfate in water.

Objective: To determine the concentration of a saturated solution of aluminum potassium
sulfate in water at a specific temperature.

Materials:
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Aluminum potassium sulfate, analytical grade

Deionized water

Constant temperature water bath or incubator

Stirring device (magnetic stirrer and stir bars)

Filtration apparatus (e.g., syringe filters, vacuum filtration) or centrifuge

Calibrated thermometer

Analytical balance

Drying oven

Glassware (beakers, flasks, etc.)

Procedure:

Preparation of a Supersaturated Solution: Add an excess amount of aluminum potassium
sulfate to a known volume of deionized water in a sealed container. The excess solid

ensures that the solution will become saturated.

Equilibration: Place the container in a constant temperature water bath set to the desired

temperature. Stir the mixture vigorously for a prolonged period (e.g., 24-48 hours) to ensure

that equilibrium is reached. The time required for equilibration should be determined

experimentally.

Phase Separation: Once equilibrium is achieved, cease stirring and allow the undissolved

solid to settle. Carefully separate the saturated solution (supernatant) from the excess solid.

This can be achieved by:

Filtration: Use a pre-warmed or temperature-controlled filtration apparatus to prevent

crystallization of the solute during filtration.

Centrifugation: Centrifuge the sample at the desired temperature to pellet the excess solid,

then carefully decant the supernatant.
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Gravimetric Analysis:

Accurately weigh a clean, dry evaporating dish.

Transfer a known mass of the clear, saturated solution into the evaporating dish.

Heat the dish gently in a drying oven at a temperature sufficient to evaporate the water

without decomposing the salt (e.g., 105-110°C) until a constant weight is achieved.

Cool the dish in a desiccator and weigh it again.

Calculation:

Mass of dissolved aluminum potassium sulfate = (Mass of dish + dry salt) - (Mass of

empty dish)

Mass of water = (Mass of dish + solution) - (Mass of dish + dry salt)

Solubility ( g/100 g H₂O) = (Mass of dissolved salt / Mass of water) x 100

Protocol for Qualitative Solubility Assessment in
Organic Solvents
Objective: To determine if aluminum potassium sulfate is soluble, partially soluble, or

insoluble in a given organic solvent.

Materials:

Aluminum potassium sulfate

Test solvents (ethanol, methanol, glycerol, acetone)

Test tubes and rack

Spatula

Vortex mixer (optional)
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Procedure:

Add approximately 0.1 g of finely powdered aluminum potassium sulfate to a clean, dry

test tube.

Add 3 mL of the solvent to be tested.

Agitate the mixture vigorously for 1-2 minutes using a vortex mixer or by flicking the test

tube.

Allow the mixture to stand for at least 5-10 minutes and observe.

Record the observation:

Soluble: The solid completely dissolves, leaving a clear solution.

Partially Soluble: Some of the solid dissolves, but undissolved particles remain.

Insoluble: The solid does not appear to dissolve, and the solvent remains clear or the solid

settles at the bottom.

Dissolution and Hydration Process
The dissolution of aluminum potassium sulfate in water is a physical process involving the

dissociation of the ionic lattice and the subsequent hydration of the constituent ions.

Dissociation and Hydration Pathway
When aluminum potassium sulfate is added to water, the polar water molecules surround the

potassium (K⁺), aluminum (Al³⁺), and sulfate (SO₄²⁻) ions, overcoming the ionic bonds holding

the crystal lattice together.
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Solid Crystal Lattice

Hydrated Ions in Solution

KAl(SO₄)₂·12H₂O (s)

K⁺(aq)

+ H₂O

Al³⁺(aq)

+ H₂O

2SO₄²⁻(aq)

+ H₂O

Click to download full resolution via product page

Caption: Dissociation and hydration of aluminum potassium sulfate in water.

Upon dissolution, the aluminum ion (Al³⁺) undergoes hydrolysis, which contributes to the acidic

nature of the resulting solution.[19] The pH of a 10% aqueous solution of aluminum
potassium sulfate is typically between 3.0 and 4.0.[9][19]

Conclusion
The solubility of aluminum potassium sulfate is a critical parameter for its application in

scientific research and drug development. It is freely soluble in water, with its solubility

increasing markedly with temperature, a characteristic that is beneficial for purification by

recrystallization. It is also soluble in glycerol but is practically insoluble in ethanol and acetone.

The provided experimental protocols offer a framework for the accurate determination of its

solubility in various solvent systems. This comprehensive guide serves as a valuable technical

resource for professionals requiring detailed solubility data for aluminum potassium sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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